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Compound of Interest

Compound Name: BMS-764459

CAS No.: 1188407-45-5

Cat. No.: B606247

Get Quote

Introduction

BMS-764459 is a potent and selective antagonist of the corticotropin-releasing factor receptor

1 (CRF1) developed by Bristol-Myers Squibb.[1][2][3] Elevated levels of corticotropin-releasing

factor (CRF) have been associated with depression, anxiety, and gastrointestinal disorders.[4]

Consequently, CRF1 antagonists like BMS-764459 have been investigated for their therapeutic

potential in treating stress-related conditions.[4] This technical guide provides a comprehensive

overview of the discovery, mechanism of action, preclinical development, and synthesis of

BMS-764459.

Discovery and Rationale

The development of BMS-764459 was driven by the well-established role of the CRF system in

the body's stress response. Chronic activation of this system is implicated in the

pathophysiology of anxiety and depression. By blocking the CRF1 receptor, BMS-764459 aims

to mitigate the downstream effects of elevated CRF levels, thereby producing anxiolytic effects.
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Property Value

IUPAC Name

(S)-4-(1-Cyclopropyl-2-methoxyethyl)-6-(6-

(difluoromethoxy)-2,5-dimethylpyridin-3-

ylamino)-5-oxo-4,5-dihydropyrazine-2-

carbonitrile

CAS Number 1188407-45-5

Molecular Formula C₁₉H₂₁F₂N₅O₃

Molecular Weight 405.40 g/mol

Mechanism of Action

BMS-764459 functions as a high-affinity antagonist of the CRF1 receptor. In stressful

situations, CRF is released and binds to CRF1 receptors, initiating a signaling cascade that

results in the physiological and behavioral manifestations of stress. BMS-764459 competitively

blocks the binding of CRF to the CRF1 receptor, thereby inhibiting this signaling pathway.
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Preclinical Development

The preclinical evaluation of BMS-764459 demonstrated its potency, selectivity, and efficacy in

animal models of anxiety.

In Vitro Studies

BMS-764459 exhibits high affinity for the rat CRF1 receptor and potently inhibits CRF-

stimulated signaling in human cells. It shows high selectivity for the CRF1 receptor over the

CRF2 receptor and a panel of 43 other receptors, channels, and transporters.

Parameter Cell Line/Receptor Value

Binding Affinity (IC₅₀) Rat CRF-R1 0.86 nM

Functional Potency (IC₅₀)
Human Y-79 retinoblastoma

cells
1.9 nM

Selectivity (IC₅₀) CRF-R2 and 43 other proteins >10 µM

Experimental Protocols

CRF1 Receptor Binding Assay: The binding affinity of BMS-764459 was determined using a

competitive binding assay with rat CRF1 receptors. The assay measures the ability of the

compound to displace a radiolabeled CRF ligand from the receptor. The IC₅₀ value

represents the concentration of BMS-764459 required to inhibit 50% of the radioligand

binding.

cAMP Production Assay: The functional potency of BMS-764459 was assessed by

measuring its ability to inhibit CRF-stimulated cyclic adenosine monophosphate (cAMP)

production in human Y-79 retinoblastoma cells, which endogenously express the CRF1

receptor. The IC₅₀ value is the concentration of the compound that produces a half-maximal

inhibition of the CRF-induced cAMP response.

In Vivo Studies

BMS-764459 has shown anxiolytic effects in animal models. In the rat defensive withdrawal

model of anxiety, orally administered BMS-764459 demonstrated efficacy at doses of 1-3
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mg/kg. The compound also exhibits good oral bioavailability, with a reported bioavailability (F)

of 53% in dogs when administered as a 2 mg/kg suspension and 70% with a 3 mg/kg solution.
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Preclinical Drug Development Workflow

Chemical Synthesis

The synthesis of BMS-764459 involves several key chemical transformations. An efficient

synthesis route has been developed, with notable steps including a palladium(0)-catalyzed

cyanation and an asymmetric Strecker reaction. Although the diastereomeric ratio in the

Strecker reaction was initially low (2.5:1), the desired diastereoisomer was significantly

enriched to a 49:1 ratio through crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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